
Ethyl L-lactate CAS number and molecular
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl L-lactate

Cat. No.: B032942 Get Quote

An In-depth Technical Guide to Ethyl L-lactate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl L-lactate, a versatile and

environmentally benign solvent and chemical intermediate. The document details its chemical

identity, physicochemical properties, synthesis and analysis protocols, and its applications, with

a particular focus on its relevance to the pharmaceutical industry.

Core Data Summary
Chemical Identity and Molecular Structure
Ethyl L-lactate, the ethyl ester of L-lactic acid, is a chiral molecule with the (S)-configuration.
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Identifier Value

CAS Number 687-47-8[1]

Molecular Formula C₅H₁₀O₃

IUPAC Name ethyl (2S)-2-hydroxypropanoate

Synonyms
(-)-Ethyl L-lactate, Ethyl (S)-2-

hydroxypropionate, L-Lactic acid ethyl ester

SMILES CCOC(=O)--INVALID-LINK--O

InChI Key LZCLXQDLBQLTDK-BYPYZUCNSA-N[1]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of Ethyl L-lactate.

Property Value

Molecular Weight 118.13 g/mol [1][2]

Appearance Clear, colorless liquid[2]

Odor
Mild, buttery, creamy, with hints of fruit and

coconut

Boiling Point 154 °C[1][3][4]

Melting Point -26 °C[1][4]

Density 1.034 g/mL at 20 °C[1][4]

Solubility in Water Miscible

Flash Point 46 °C (115 °F)[2][3]

Vapor Pressure 2 mmHg at 20 °C[1]

Refractive Index (n20/D) 1.4130[1]

Optical Rotation ([α]14/D) -10° (neat)[1][3]
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Experimental Protocols
Synthesis of Ethyl L-lactate via Fischer Esterification
A common and well-established method for synthesizing Ethyl L-lactate is the Fischer

esterification of L-lactic acid with ethanol, typically in the presence of an acid catalyst.[5]

Materials:

L-Lactic acid

Ethanol (anhydrous)

Sulfuric acid (concentrated) or a solid acid catalyst (e.g., Amberlyst 15)[6]

Benzene or Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate or sodium sulfate

Distillation apparatus

Procedure:

Combine L-lactic acid and an excess of ethanol in a round-bottom flask. The molar ratio of

ethanol to lactic acid is typically between 3:1 and 5:1 to shift the equilibrium towards the

product.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling in an

ice bath. Alternatively, a solid acid catalyst can be used for easier removal.

Add a water-immiscible solvent like benzene or toluene to the flask and equip it with a Dean-

Stark apparatus and a reflux condenser.

Heat the reaction mixture to reflux. The water produced during the esterification will be

removed azeotropically and collected in the Dean-Stark trap.
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Monitor the reaction progress by measuring the amount of water collected. The reaction is

considered complete when no more water is formed.

Cool the reaction mixture to room temperature.

If a mineral acid was used as a catalyst, neutralize it by carefully washing the mixture with a

saturated sodium bicarbonate solution until effervescence ceases.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Purify the crude Ethyl L-lactate by fractional distillation under reduced pressure. Collect the

fraction boiling at the appropriate temperature.

Analysis of Ethyl L-lactate by Gas Chromatography (GC)
The Occupational Safety and Health Administration (OSHA) provides a method for the analysis

of Ethyl L-lactate in air samples, which can be adapted for purity analysis of the synthesized

product.[7]

Instrumentation:

Gas chromatograph (GC)

Flame Ionization Detector (FID)

Capillary column suitable for polar analytes (e.g., a polyethylene glycol-based column)

Sampling tubes with a suitable sorbent (e.g., charcoal)[7]

Procedure:

Sample Preparation: For purity analysis, prepare a dilute solution of the synthesized Ethyl L-
lactate in a suitable solvent such as methylene chloride or methanol. For air samples,
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desorb the Ethyl L-lactate from the sampling tube using a 95:5 (v/v) mixture of methylene

chloride and methanol.[7]

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 300 °C

Oven Temperature Program: An initial temperature of 60 °C held for 2 minutes, followed by

a ramp of 10 °C/min to a final temperature of 200 °C, held for 5 minutes. (Note: This is an

example program and should be optimized for the specific column and instrument).

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis: Identify the Ethyl L-lactate peak based on its retention time, which should be

confirmed by running a standard solution of pure Ethyl L-lactate. The purity of the sample

can be determined by calculating the peak area percentage of the Ethyl L-lactate peak

relative to the total area of all peaks in the chromatogram.

Visualizations
Synthesis of Ethyl L-lactate via Fischer Esterification
The following diagram illustrates the Fischer esterification process for the synthesis of Ethyl L-
lactate.
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Caption: Fischer Esterification of L-Lactic Acid to Ethyl L-lactate.

Applications in Drug Development
Ethyl L-lactate is considered a "green solvent" due to its derivation from renewable resources,

biodegradability, and low toxicity.[8] These properties make it an attractive alternative to

traditional, more hazardous solvents in the pharmaceutical industry.

Solvent for Active Pharmaceutical Ingredients (APIs): Its excellent solvency for a wide range

of organic molecules makes it a suitable medium for drug formulation and synthesis.[9]

Excipient in Drug Formulations: Ethyl L-lactate is used as a solubilizer and carrier in topical

and transdermal drug delivery systems, enhancing the penetration of APIs through the skin.

[9][10]

Chiral Synthesis: As a chiral building block, Ethyl L-lactate can be used in the synthesis of

enantiomerically pure drug molecules, where specific stereochemistry is crucial for
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therapeutic efficacy and safety.[11]

Cleaning and Degreasing: In pharmaceutical manufacturing, it serves as an effective and

environmentally friendly solvent for cleaning equipment and removing residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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